Cas no 1805404-27-6 (3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805404-27-6
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4890835
• Update Time: 2025-10-25

3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H6F5NO2/c9-6(10)4-1-3(2-15)7(16)14-5(4)8(11,12)13/h1,6,15H,2H2,(H,14,16)
• InChI Key： VHHLVRCQRPFRLN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C(NC=1C(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3

Additional information on 3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol

Comprehensive Overview of 3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805404-27-6)

3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805404-27-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention due to its versatile chemical properties and potential biological activities. Researchers and industry professionals are increasingly exploring its use in drug discovery and crop protection, aligning with the growing demand for sustainable chemistry and green synthesis methods.

The structural features of 3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol make it a promising candidate for modulating enzyme activity and receptor binding. Its hydroxy and methanol groups enhance solubility, while the fluorine atoms contribute to metabolic stability—a critical factor in modern medicinal chemistry. Recent studies highlight its potential in targeting oxidative stress-related pathways, a hot topic in age-related disease research and neurodegenerative disorder therapeutics.

In agrochemical applications, this compound’s fluorinated pyridine core aligns with the industry’s shift toward low-environmental-impact pesticides. Its mode of action may involve interference with plant pathogen metabolism, making it relevant to sustainable agriculture discussions. As consumers prioritize food safety and eco-friendly farming, derivatives like 3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol could address gaps in resistance management strategies.

Synthetic routes to this compound often involve multi-step fluorination and regioselective hydroxylation, topics frequently searched by organic chemists. Optimizing these processes for atom economy and catalytic efficiency remains an active research area, reflecting broader trends in process chemistry innovation. Computational tools like DFT calculations are increasingly used to predict its reactivity, catering to the rise of AI-assisted molecular design.

Analytical characterization of CAS No. 1805404-27-6 typically employs NMR spectroscopy (particularly 19F-NMR), HPLC-MS, and X-ray crystallography—techniques widely discussed in chemical analysis forums. Its stability under various pH conditions is another frequently queried aspect, especially for formulators developing pH-sensitive delivery systems.

With the fluorochemicals market projected to grow significantly, this compound’s commercial relevance extends to electronic materials and liquid crystal applications. Its electron-withdrawing properties make it interesting for organic semiconductors, connecting to trends in flexible electronics research.

Regulatory assessments of 3-(Difluoromethyl)-6-hydroxy-2-(trifluoromethyl)pyridine-5-methanol focus on its biodegradation profile and ecotoxicology data—key concerns in REACH compliance discussions. Proper handling protocols and waste management procedures are essential considerations for industrial-scale applications.

Future research directions may explore its structure-activity relationships (SAR) through high-throughput screening, or its incorporation into metal-organic frameworks (MOFs) for specialized applications. As precision chemistry advances, this compound’s role in tailored molecular solutions will likely expand.